Cas no 177721-53-8 (1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl-)

1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl- structure
177721-53-8 structure
Product Name:1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl-
CAS No:177721-53-8
MF:C12H21NO2
MW:211.30064368248
CID:139291
PubChem ID:10608566
Update Time:2025-04-19

1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl-
    • N-cyclobutyl-1,4-dioxaspiro[4.5]decan-8-amine
    • N-CYCLOBUTYL-4-AMINOCYCLOHEXANONE ETHYLENE KETAL
    • Q914
    • 177721-53-8
    • DTXSID80442429
    • AKOS011703208
    • N-cyclobutyl-4-aminocyclohexanoneethyleneketal
    • Inchi: 1S/C12H21NO2/c1-2-10(3-1)13-11-4-6-12(7-5-11)14-8-9-15-12/h10-11,13H,1-9H2
    • InChI Key: XIFUMAIGJATMAO-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC(CC2)NC1CCC1

Computed Properties

  • Exact Mass: 167.13100
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.03110
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